Cas no 1804453-33-5 (4-Bromo-3,6-difluoro-2-(difluoromethyl)pyridine)

4-Bromo-3,6-difluoro-2-(difluoromethyl)pyridine is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a bromo substituent at the 4-position and difluoromethyl group at the 2-position—enhance reactivity in cross-coupling reactions, facilitating the introduction of diverse functional groups. The presence of multiple fluorine atoms improves metabolic stability and lipophilicity, making it valuable in the design of bioactive compounds. This intermediate is particularly useful in Suzuki-Miyaura and nucleophilic aromatic substitution reactions, offering precise control over molecular architecture. Its high purity and well-defined reactivity profile ensure consistent performance in complex synthetic pathways.

4-Bromo-3,6-difluoro-2-(difluoromethyl)pyridine structure

1804453-33-5 structure

Product Name:4-Bromo-3,6-difluoro-2-(difluoromethyl)pyridine

CAS No:1804453-33-5

MF:C₆H₂BrF₄N

MW:243.984394550323

CID:4922194

Update Time:2025-10-25

4-Bromo-3,6-difluoro-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-3,6-difluoro-2-(difluoromethyl)pyridine
- Inchi： 1S/C6H2BrF4N/c7-2-1-3(8)12-5(4(2)9)6(10)11/h1,6H
- InChI Key： LVJNXQVPJBGJSN-UHFFFAOYSA-N
- SMILES： BrC1C=C(N=C(C(F)F)C=1F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 157
XLogP3: 2.7
Topological Polar Surface Area: 12.9

4-Bromo-3,6-difluoro-2-(difluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023029992-250mg	4-Bromo-3,6-difluoro-2-(difluoromethyl)pyridine	1804453-33-5	97%	250mg	$720.80	2022-04-02
Alichem	A023029992-500mg	4-Bromo-3,6-difluoro-2-(difluoromethyl)pyridine	1804453-33-5	97%	500mg	$1,058.40	2022-04-02
Alichem	A023029992-1g	4-Bromo-3,6-difluoro-2-(difluoromethyl)pyridine	1804453-33-5	97%	1g	$1,780.80	2022-04-02

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Additional information on 4-Bromo-3,6-difluoro-2-(difluoromethyl)pyridine

4-Bromo-3,6-difluoro-2-(difluoromethyl)pyridine: A Comprehensive Overview

4-Bromo-3,6-difluoro-2-(difluoromethyl)pyridine, also known by its CAS number 1804453-33-5, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of bromine, fluorine, and difluoromethyl groups in its structure confers unique electronic and chemical properties, making it a valuable molecule for research and industrial applications.

The synthesis of 4-bromo-3,6-difluoro-2-(difluoromethyl)pyridine involves a series of carefully controlled reactions, including nucleophilic substitution, electrophilic substitution, and fluorination processes. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Its structure has been extensively studied using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, providing insights into its molecular geometry and bonding characteristics.

One of the most notable features of 4-bromo-3,6-difluoro-2-(difluoromethyl)pyridine is its reactivity towards various electrophiles and nucleophiles. The bromine atom at the para position acts as a leaving group in substitution reactions, facilitating the formation of derivatives with diverse functional groups. Additionally, the fluorine atoms at the meta positions enhance the compound's stability and resistance to hydrolysis, making it suitable for use in harsh chemical environments.

In terms of applications, 4-bromo-3,6-difluoro-2-(difluoromethyl)pyridine has found significant utility in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to undergo multiple substitution reactions allows for the creation of complex molecular architectures with potential therapeutic properties. Recent studies have explored its role in the development of antiviral agents and anticancer drugs, where its unique electronic properties play a crucial role in molecular interactions.

Beyond pharmaceuticals, this compound is also employed in materials science for the synthesis of advanced polymers and coatings. Its fluorinated structure contributes to improved thermal stability and chemical resistance, making it ideal for high-performance applications. Researchers have recently investigated its use in the development of flame-retardant materials and high-temperature resistant polymers.

The environmental impact of 4-bromo-3,6-difluoro-2-(difluoromethyl)pyridine has also been a topic of interest. Studies have shown that it exhibits low toxicity towards aquatic organisms under controlled conditions. However, further research is required to fully understand its long-term effects on ecosystems and to develop sustainable methods for its production and disposal.

In conclusion, 4-bromo-3,6-difluoro-2-(diffluromethyl)pyridine, with its unique chemical properties and versatile reactivity, continues to be a focal point in both academic research and industrial applications. As new synthetic methods and application areas emerge, this compound is poised to play an even greater role in advancing modern chemistry and materials science.